Cas no 5785-44-4 (Calcium citrate tetrahydrate)
Calcium citrate tetrahydrate is a hydrated form of calcium citrate, commonly used as a dietary supplement and food additive due to its high bioavailability and solubility, even in low-acid conditions. Its chemical formula, Ca₃(C₆H₅O₇)₂·4H₂O, reflects its tetrahydrate structure, which contributes to stability and ease of handling. This compound is preferred in pharmaceutical and nutraceutical applications for its efficient calcium absorption, making it suitable for individuals with reduced stomach acid. It also serves as an effective buffering agent and firming agent in food processing. Its non-toxic nature and compliance with pharmacopeial standards (USP, EP) ensure its suitability for medical and nutritional formulations.
Calcium citrate tetrahydrate structure
Product Name:Calcium citrate tetrahydrate
CAS No:5785-44-4
MF:C12H18Ca3O18
MW:570.494523525238
MDL:MFCD00150786
CID:46176
PubChem ID:24852659
Update Time:2026-05-14
Calcium citrate tetrahydrate Chemical and Physical Properties
Names and Identifiers
-
- Calcium citrate tetrahydrate
- Tricalcium Citrate 4 H2O
- tricalcium,2-hydroxypropane-1,2,3-tricarboxylate,tetrahydrate
- Calcium citrate
- 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, calcium salt (2:3), tetrahydrate (9CI)
- Citric acid, calciumsalt (2:3), tetrahydrate (8CI)
- Tricalciumdicitrate tetrahydrate
- Calcium citrate [USP]
- Citric acid calcium salt
- MLM29U2X85
- Tricalcium dicitrate tetrahydrate
- Calcium citrate (USP)
- Calcium 2-hydroxypropane-1,2,3-tricarboxylate tetrahydrate
- Calcium citrate tribasic tetrahydrate, 98+%, for analysis
- Citracal (TN)
- Calcium citrate (3:2), tetrahydrate
- KSC493E4F
- TRA0015197
- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sal
-
- MDL： MFCD00150786
- Inchi： 1S/2C6H8O7.3Ca.4H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;4*1H2/q;;3*+2;;;;/p-6
- InChI Key： LNIZKKFWMDARJV-UHFFFAOYSA-H
- SMILES： [Ca+2].[Ca+2].[Ca+2].O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-].O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-].O([H])[H].O([H])[H].O([H])[H].O([H])[H]
Computed Properties
- Exact Mass: 569.93700
- Monoisotopic Mass: 497.894829
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 9
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 285
Experimental Properties
- Color/Form: Not determined
- Boiling Point: 309.6 oC at 760 mmHg
- Flash Point: 155.2 oC
- Solubility: 0.1 M HCl: 0.01 M at 20 °C, clear, colorless
- Water Partition Coefficient: Soluble in water and hydrochloric acid.
- PSA: 235.18000
- LogP: -3.21680
- Sensitiveness: Sensitive to humidity
- Merck: 13,1662
- Solubility: Not determined
Calcium citrate tetrahydrate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Safety Instruction： S22
- Safety Term：S22
- TSCA：Yes
Calcium citrate tetrahydrate Customs Data
- HS CODE：2918150000
- Customs Data：
China Customs Code:
2918150000Overview:
2918150000. Citrate and citrate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:4ABxy(Export license,Customs clearance form for Inbound Goods,Customs clearance form for outbound goods export license(processing trade),Export license(Small border trade)). MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
4.Export license
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods
x.Export license(processing trade)
y.Export license(Small border trade)Inspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
N.Export commodity inspectionSummary:
2918150000. other salts and esters of citric acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:4ABXY(export license,certificate of inspection for goods inward,certificate of inspection for goods outwardexport license(processing trade),export license(border small volume trade)). MFN tariff:6.5%. General tariff:30.0%
Calcium citrate tetrahydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0051540331-250g |
Calcium citrate tetrahydrate |
5785-44-4 | 250g |
¥ 40.0 | 2024-07-20 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 359734-250G |
Calcium citrate tetrahydrate |
5785-44-4 | 250g |
¥407.21 | 2023-12-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 359734-1KG |
Calcium citrate tetrahydrate |
5785-44-4 | 1kg |
¥922.78 | 2023-12-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C804311-2.5kg |
Calcium citrate tetrahydrate |
5785-44-4 | AR,99% | 2.5kg |
239.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 21118-250G-F |
Calcium citrate tetrahydrate |
5785-44-4 | ≥98.0% | 250G |
￥835.39 | 2022-02-23 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 21118-1KG-F |
Calcium citrate tetrahydrate |
5785-44-4 | ≥98.0% | 1KG |
￥2810.28 | 2022-02-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-EM688-100g |
Calcium citrate tetrahydrate |
5785-44-4 | AR,99% | 100g |
￥50.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-EM688-500g |
Calcium citrate tetrahydrate |
5785-44-4 | AR,99% | 500g |
￥100.0 | 2022-07-28 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0051540331- 250g |
Calcium citrate tetrahydrate |
5785-44-4 | 250g |
¥ 32.9 | 2021-05-18 | ||
| eNovation Chemicals LLC | D760028-500g |
Calcium citrate tetrahydrate |
5785-44-4 | 99% | 500g |
$240 | 2023-09-02 |
Calcium citrate tetrahydrate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:5785-44-4)Calcium citrate tetrahydrate
Order Number:LE5464;LE1694952
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
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Jiangsu Kolod Food Ingredients Co.,ltd
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(CAS:5785-44-4)Tricalcaium Citarte
Order Number:LE021
Stock Status:in Stock
Quantity:25gbags
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 10:32
Price ($):discuss personally
Email:sales3257@jskolod.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:5785-44-4)Calcium citrate tetrahydrate
Order Number:sfd9560
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
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(CAS:5785-44-4)Calcium Citrate
Order Number:JH048;JH194
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Calcium citrate tetrahydrate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5785-44-4)Calcium citrate tetrahydrate
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Jiangsu Kolod Food Ingredients Co.,ltd
(CAS:5785-44-4)Tricalcaium Citarte
Purity:99%
Quantity:25gbags
Price ($):Inquiry